Cas no 61923-73-7 (3H-2-Benzopyran-3-one, 1-ethyl-1,4-dihydro-)

• Product Name: 3H-2-Benzopyran-3-one, 1-ethyl-1,4-dihydro-
• CAS No: 61923-73-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 462999
• PubChem ID: 12318840
• Update Time: 2025-04-19

3H-2-Benzopyran-3-one, 1-ethyl-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one, 1-ethyl-1,4-dihydro-
• 1-ethyl-1,4-dihydroisochromen-3-one
• 1-Ethyl-1,4-dihydro-3H-2-benzopyran-3-one
• DTXSID90488212
• 61923-73-7
• 1-ethylisochroman-3-one
• 1-ethyl-3,4-dihydro-1H-2-benzopyran-3-one

• Inchi： 1S/C11H12O2/c1-2-10-9-6-4-3-5-8(9)7-11(12)13-10/h3-6,10H,2,7H2,1H3
• InChI Key： IROKOKCJELEFRE-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC=CC=2C1CC)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3